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Compound of Interest

Compound Name: N106

Cat. No.: B1677604 Get Quote

Essential Safety and Handling Guide for N106
Disclaimer: The following information is provided for a hypothetical substance designated

"N106," as a universally recognized chemical with this identifier was not found in public

databases. The data and protocols presented are representative of a hazardous laboratory

chemical and are intended to serve as a comprehensive template for safety and logistical

procedures. Always consult the specific Safety Data Sheet (SDS) for any chemical you are

working with.

This guide provides essential, immediate safety and logistical information for handling N106,

including personal protective equipment (PPE) selection, operational plans, and disposal

procedures. It is designed for researchers, scientists, and drug development professionals to

ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
N106 is a potent research compound that is classified as a skin and eye irritant, with potential

for respiratory irritation. Proper selection and use of PPE are critical to minimize exposure and

ensure personnel safety.

Quantitative Safety Data for N106
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The following table summarizes key quantitative safety data for N106. This information is

crucial for conducting a thorough risk assessment and selecting the appropriate PPE.

Parameter Value Units Notes

Occupational

Exposure Limits

Permissible Exposure

Limit (PEL) - TWA
0.5 mg/m³

8-hour time-weighted

average

Short-Term Exposure

Limit (STEL)
2 mg/m³

15-minute exposure

limit

Glove Material

Breakthrough Time

(ASTM F739)

Nitrile Rubber (5 mil) > 480 minutes
Recommended for

general handling

Neoprene (15 mil) > 480 minutes
Recommended for

extended contact

Butyl Rubber (13 mil) 120 minutes
Not recommended for

prolonged use

Latex < 10 minutes Not Recommended

Dermal Exposure

Skin Irritation Index 3.5 Moderate Irritant

Eye Irritation

Eye Irritation Score 45 Severe Irritant

Experimental Protocols for Handling N106
Adherence to standardized experimental protocols is essential for the safe handling of N106.

The following protocol outlines the key steps for preparing a stock solution of N106.
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Protocol: Preparation of a 10 mM N106 Stock Solution

Preparation:

1. Don all required PPE as specified in the PPE Selection Workflow diagram below.

2. Ensure a calibrated analytical balance, a chemical fume hood, and all necessary

glassware are available and clean.

3. Verify that the chemical fume hood is functioning correctly (check airflow monitor).

4. Place a "Hazardous Compound in Use" sign on the fume hood sash.

Weighing N106:

1. Tare the analytical balance with a clean weigh boat.

2. Carefully weigh the desired amount of N106 powder in the weigh boat.

3. Record the exact weight.

Solubilization:

1. Transfer the weighed N106 powder to an appropriate volumetric flask.

2. Add the desired solvent (e.g., DMSO) to approximately 80% of the final volume.

3. Gently swirl the flask to dissolve the compound. If necessary, use a vortex mixer set to a

low speed.

4. Once dissolved, add the solvent to the final volume mark.

Storage and Labeling:

1. Cap the volumetric flask and invert several times to ensure a homogenous solution.

2. Transfer the solution to a labeled storage vial. The label should include:

Compound Name (N106)
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Concentration (10 mM)

Solvent (e.g., DMSO)

Date of Preparation

Researcher's Name

3. Store the solution under the recommended conditions (e.g., -20°C).

Cleanup:

1. Dispose of all contaminated disposable materials (e.g., weigh boat, pipette tips) in the

designated N106 solid waste container.

2. Clean all non-disposable glassware with an appropriate solvent and then wash thoroughly.

3. Wipe down the work surface in the fume hood with a suitable decontaminating solution.

4. Follow the PPE disposal plan outlined below.

Mandatory Visualizations
The following diagrams provide visual guidance for critical safety and disposal procedures

when working with N106.
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Start: Handling N106

Risk Assessment:
- Quantity of N106
- Duration of Task

- Potential for Splash/Aerosol

Core PPE Requirement Additional PPE Required?

Safety Glasses with
Side Shields Lab Coat Nitrile or Neoprene Gloves

(Double-gloved) Face Shield

Splash Risk

Respirator (N95 or higher)
(If potential for aerosolization)

Aerosol Risk

Proceed with Experiment

No

Click to download full resolution via product page

Caption: PPE Selection Workflow for N106.
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Experiment Complete

Step 1: Remove Outer Gloves
(Aseptically)

Dispose in Labeled
N106 Solid Waste

Step 2: Remove Face Shield
(If used)

Decontaminate and Store

Step 3: Remove Lab Coat
(Turn inside out)

Place in Designated Hamper for
Contaminated Lab Coats

Step 4: Remove Inner Gloves

Dispose in Labeled
N106 Solid Waste

Step 5: Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-Step PPE Disposal Plan for N106.
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To cite this document: BenchChem. [Personal protective equipment for handling N106].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677604#personal-protective-equipment-for-
handling-n106]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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